molecular formula C14H16N2 B8327404 3-(aminomethyl)-N-benzylaniline

3-(aminomethyl)-N-benzylaniline

Cat. No. B8327404
M. Wt: 212.29 g/mol
InChI Key: PJENAJIIHUDNTC-UHFFFAOYSA-N
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Description

3-(aminomethyl)-N-benzylaniline is a useful research compound. Its molecular formula is C14H16N2 and its molecular weight is 212.29 g/mol. The purity is usually 95%.
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properties

Product Name

3-(aminomethyl)-N-benzylaniline

Molecular Formula

C14H16N2

Molecular Weight

212.29 g/mol

IUPAC Name

3-(aminomethyl)-N-benzylaniline

InChI

InChI=1S/C14H16N2/c15-10-13-7-4-8-14(9-13)16-11-12-5-2-1-3-6-12/h1-9,16H,10-11,15H2

InChI Key

PJENAJIIHUDNTC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CNC2=CC=CC(=C2)CN

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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3-Benzylamino-benzonitrile described in Preparation Example 87 (57 mg, 0.27 mmol) was dissolved at 0° C. in tetrahydrofuran (0.5 mL), and lithium aluminum hydride (52 mg, 1.35 mmol) was added. After stirring overnight at room temperature, water (52 μl), an aqueous solution of 5N sodium hydroxide (52 μl) and water (156 μl) were sequentially added at 0° C. The reaction solution was filtered through Celite pad, then, the solvent was evaporated in vacuo, and (3-aminomethyl-phenyl)-benzyl-amine (62 mg, 0.29 mmol) was obtained as an oil.
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